2-(dimethylamino)-3-[(3-methoxyphenyl)amino]naphthoquinone

• IUPAC Name: 2-(dimethylamino)-3-(3-methoxyanilino)naphthalene-1,4-dione
• InChI: InChI=1S/C19H18N2O3/c1-21(2)17-16(20-12-7-6-8-13(11-12)24-3)18(22)14-9-4-5-10-15(14)19(17)23/h4-11,20H,1-3H3
• InChI Key: LXTHZIGKJOCKRU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C(=O)C2=CC=CC=C2C1=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

2-(dimethylamino)-3-[(3-methoxyphenyl)amino]naphthoquinone, also known as DMNQ, is a synthetic compound that has been widely used in scientific research due to its ability to generate reactive oxygen species (ROS) and induce oxidative stress.

Mechanism of Action

2-(dimethylamino)-3-[(3-methoxyphenyl)amino]naphthoquinone generates ROS by accepting electrons from cellular components such as NADH or NADPH, leading to the production of superoxide anion radicals. These radicals can then react with other molecules to form hydrogen peroxide and other ROS. This compound-induced oxidative stress can lead to damage to cellular components such as proteins, lipids, and DNA.
Biochemical and Physiological Effects:
This compound-induced oxidative stress has been shown to have a variety of effects on biological systems. It can lead to cell death, DNA damage, and alterations in gene expression. This compound has also been shown to induce inflammation and alter cellular signaling pathways.

Advantages and Limitations for Lab Experiments

2-(dimethylamino)-3-[(3-methoxyphenyl)amino]naphthoquinone is a useful tool for inducing oxidative stress in biological systems, allowing researchers to study the effects of ROS on cellular processes. However, it is important to note that this compound-induced oxidative stress may not accurately reflect the effects of ROS generated by physiological processes. Additionally, this compound may have off-target effects that can complicate data interpretation.

Future Directions

There are many potential future directions for research involving 2-(dimethylamino)-3-[(3-methoxyphenyl)amino]naphthoquinone. One area of interest is the development of new this compound derivatives that can selectively target specific cellular components or signaling pathways. Another area of interest is the use of this compound in combination with other compounds to investigate synergistic effects on oxidative stress and cellular signaling. Finally, there is potential for the use of this compound in the development of new therapeutic approaches for diseases associated with oxidative stress.

Scientific Research Applications

2-(dimethylamino)-3-[(3-methoxyphenyl)amino]naphthoquinone has been used in various scientific research studies as a tool to induce oxidative stress and investigate the effects of ROS on biological systems. It has been used to study the role of oxidative stress in aging, neurodegenerative diseases, and cancer. This compound has also been used to study the effects of ROS on signaling pathways and gene expression.